Cas no 1542952-10-2 ((5-iodo-3-methyl-1-benzofuran-2-yl)methanamine)

• Product Name: (5-iodo-3-methyl-1-benzofuran-2-yl)methanamine
• CAS No: 1542952-10-2
• MF: C₁₀H₁₀INO
• MW: 287.096974849701
• CID: 5863760
• PubChem ID: 81049545
• Update Time: 2025-11-01

(5-iodo-3-methyl-1-benzofuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-iodo-3-methyl-1-benzofuran-2-yl)methanamine
• 1542952-10-2
• AKOS019618798
• starbld0029159
• (5-Iodo-3-methylbenzofuran-2-yl)methanamine
• EN300-184219

• Inchi： 1S/C10H10INO/c1-6-8-4-7(11)2-3-9(8)13-10(6)5-12/h2-4H,5,12H2,1H3
• InChI Key： BJSKRIFEMZWUCQ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C)=C(CN)O2

Computed Properties

• Exact Mass: 286.98071g/mol
• Monoisotopic Mass: 286.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on (5-iodo-3-methyl-1-benzofuran-2-yl)methanamine

(5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine (CAS No. 1542952-10-2): An Overview and Recent Advances

(5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine (CAS No. 1542952-10-2) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine is characterized by a benzofuran core with an iodine substituent at the 5-position and a methyl group at the 3-position. The methanamine functional group attached to the benzofuran ring adds further complexity and reactivity to the molecule. This specific arrangement of substituents imparts unique chemical and biological properties to the compound, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. The researchers found that (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine effectively scavenges reactive oxygen species (ROS) and modulates key signaling pathways involved in neuroinflammation, such as the NF-κB pathway.

In addition to its neuroprotective properties, (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine has shown promise in cancer research. A 2020 study in the journal Cancer Letters reported that this compound exhibits significant anti-proliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

The iodine substituent in (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine plays a crucial role in its biological activity. Iodine is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. This property is particularly advantageous for compounds targeting intracellular pathways or crossing the blood-brain barrier (BBB). Moreover, iodine can also serve as a radiosensitizer, enhancing the efficacy of radiation therapy in cancer treatment.

The synthesis of (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-bromo-3-methylbenzofuran with an appropriate amine followed by iodination using iodine monochloride (ICl). Another method involves palladium-catalyzed cross-coupling reactions, which provide high yields and excellent regioselectivity. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization studies.

In terms of pharmacokinetics, preliminary data suggest that (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully characterize its pharmacokinetic profile and potential drug-drug interactions.

Toxicological assessments have shown that (5-Iodo-3-methyl-1-benzofuran-2-yl)methanamine is generally well-tolerated at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are currently underway to evaluate long-term safety and potential side effects.

In conclusion, (5-Iodo-3-methyl-1-benzofuran-2-y l)methanamine (CAS No. 1542952 - 10 - 2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in both neurodegenerative disease treatment and cancer therapy. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.